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Compound of Interest

Compound Name: (2-Fluoro-6-nitrophenyl)methanol

Cat. No.: B1394091

An In-Depth Technical Guide to the Safe Handling of (2-Fluoro-6-nitrophenyl)methanol for
Research and Development Professionals

Authored by a Senior Application Scientist

This document provides a comprehensive technical overview of the safety protocols and
handling considerations for (2-Fluoro-6-nitrophenyl)methanol (CAS No. 1643-60-3). It is
intended for researchers, chemists, and drug development professionals who may utilize this
compound as a synthetic intermediate. The guidance herein is synthesized from available
safety data for the compound and its close structural analogs, providing a robust framework for
risk mitigation in a laboratory setting.

Compound Profile and Hazard Identification

(2-Fluoro-6-nitrophenyl)methanol is a substituted aromatic alcohol. The presence of both a
nitro group and a fluorine atom on the benzene ring influences its reactivity and toxicological
profile. While specific toxicity data for this exact compound is limited, a comprehensive hazard
assessment can be constructed by examining data from suppliers and structurally related
molecules, such as its isomers and the corresponding phenol.

Chemical and Physical Properties

A clear understanding of the compound's physical properties is foundational to its safe
handling. These properties dictate appropriate storage conditions and the potential for physical
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hazards.

Property Value Source

CAS Number 1643-60-3 ChemScene[1]
Molecular Formula C7HeFNO3 ChemScene[1]
Molecular Weight 171.13 g/mol ChemScene[1]
Appearance Solid (Typical for similar N/A

compounds)
Storage Temperature 2-8°C, Sealed in dry conditions  ChemScene[1]

GHS Classification and Hazard Statements

The Globally Harmonized System (GHS) provides a standardized framework for hazard
communication. For (2-Fluoro-6-nitrophenyl)methanol, the primary hazards are related to
irritation and potential harm upon ingestion or inhalation. The classification is based on data for
the compound itself and its close structural isomer, (2-fluoro-5-nitrophenyl)methanol, which is
expected to have a very similar toxicological profile.

e Pictogram:

waalt text
» Signal Word:Warning[1]
e Hazard Statements:

o H315: Causes skin irritation.[2] This is a common hazard for substituted nitroaromatic
compounds.

o H319: Causes serious eye irritation.[2] Direct contact with the eyes is likely to cause
significant irritation.

o H335: May cause respiratory irritation.[2] Inhalation of dust or aerosols can irritate the
respiratory tract.
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o H302 (Implied): Harmful if swallowed. The related compound, 2-Fluoro-6-nitrophenol, is
classified as H302 (Harmful if swallowed)[3]. It is prudent to assume a similar level of oral
toxicity for the methanol derivative.

Core Principles of Safe Handling: A Risk-Based
Approach

The primary routes of exposure are inhalation of dust, skin contact, eye contact, and ingestion.
The causality behind safe handling protocols is to erect barriers against these exposure routes.

Engineering Controls: The First Line of Defense

The principle of containment is paramount. The reactivity of the nitroaromatic functional group
and the irritant nature of the compound demand robust engineering controls to minimize
atmospheric contamination and accidental contact.

e Chemical Fume Hood: All manipulations of solid (2-Fluoro-6-nitrophenyl)methanol, and
any solutions thereof, must be conducted within a certified chemical fume hood.[4] This is not
merely a suggestion but a critical requirement to prevent inhalation of airborne particulates
and protect the user from unforeseen reactions. The fume hood provides a physical barrier
and constant exhaust ventilation, directly mitigating respiratory exposure risks.[5]

e Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive
emissions that may escape primary containment.

Personal Protective Equipment (PPE): The Last Barrier

PPE is not a substitute for robust engineering controls but serves as the final barrier between
the researcher and the chemical. The selection of PPE must be deliberate and based on the
specific hazards identified.
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PPE Type Specification Rationale

Provides a chemical-resistant
barrier to prevent skin contact
and subsequent irritation.[6]
Hand Protection Nitrile or Neoprene gloves. Disposable gloves should be
used and replaced
immediately if contamination is

suspected.[6]

Standard safety glasses are
insufficient. Goggles provide a
) Chemical safety goggles or a seal around the eyes to protect
Eye Protection _ _
face shield. against dust, splashes, and
vapors, preventing serious eye

irritation.[3][4]

A standard lab coat prevents
) ] incidental contact with skin and
Skin/Body Protection Laboratory coat. o
contamination of personal

clothing.[6]

If engineering controls fail or

] o ] for large-scale work, a NIOSH-
) ) Not typically required if used in _ ,
Respiratory Protection approved respirator with a
a fume hood. ] ]
particulate filter may be

necessary.[5]

Administrative Controls and Hygiene

These protocols are designed to modify worker behavior and enforce safe practices.

o Access Restriction: Clearly demarcate areas where (2-Fluoro-6-nitrophenyl)methanol is
handled and restrict access to authorized personnel only.

o Hygiene Practices: Avoid eating, drinking, or smoking in the laboratory.[7] Wash hands
thoroughly with soap and water after handling the compound, before leaving the lab, and
before breaks.[5][7]
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» Labeling: Ensure all containers are clearly labeled with the chemical name, CAS number,
and appropriate GHS hazard warnings.

Experimental Workflow Protocols

A self-validating protocol incorporates safety checks and mitigation steps directly into the
workflow. The following represents a generalized, safety-integrated workflow for handling (2-
Fluoro-6-nitrophenyl)methanol.

Preparation and Weighing

o Pre-use Inspection: Before handling, visually inspect the container for any signs of damage
or loose closure.

Fume Hood Operation: Confirm the chemical fume hood is operational and the sash is at the
appropriate working height.

PPE Donning: Don all required PPE (lab coat, goggles, gloves).

Material Transfer: Use a spatula to carefully transfer the required amount of solid from the
stock container to a tared weighing vessel. Perform this action deep within the fume hood to
contain any dust.

Closure: Immediately and securely close the stock container.

Cleanup: Use a damp cloth or specialized wipe to decontaminate the spatula and weighing
area within the fume hood. Do not use dry sweeping, which can aerosolize dust.

Dissolution and Reaction

e Vessel Setup: Place a reaction vessel containing the appropriate solvent on a stirrer plate
within the fume hood.

» Controlled Addition: Slowly add the weighed (2-Fluoro-6-nitrophenyl)methanol to the
solvent with stirring to control dissolution and prevent splashing.

» Temperature Control: If the reaction is exothermic, use an ice bath or other cooling
apparatus to maintain temperature control.
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e Monitoring: Monitor the reaction from outside the fume hood sash whenever possible.

Diagram: Safe Handling Workflow

The following diagram illustrates the logical flow of operations, emphasizing the integration of
safety measures at each critical step.
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Caption: Workflow for safe handling of (2-Fluoro-6-nitrophenyl)methanol.
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Storage and Stability

Proper storage is crucial for maintaining the compound's integrity and preventing hazardous
situations.

e Conditions to Avoid:

o Light: The compound may be light-sensitive.[4] Store in an opaque container or in a dark
location such as a cabinet.

o Heat and Ignition Sources: Keep away from heat, sparks, and open flames.[7]

o Incompatible Materials: Store separately from strong oxidizing agents and strong acids.[4]
[7] Contact with these materials could lead to a vigorous or exothermic reaction.

 Recommended Storage: Keep containers tightly closed in a dry, cool (2-8°C), and well-
ventilated place.[1][4] Storing in a designated corrosives or toxics cabinet is advisable if
available.

Emergency Procedures and Waste Disposal
Accidental Exposure

Immediate and correct first aid is critical to minimizing harm.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.[4][5]

Seek immediate medical attention.

Wash off immediately with plenty of soap and
i water while removing all contaminated clothing
Skin Contact _ o
and shoes.[4][5] Seek medical attention if

irritation persists.

Remove person to fresh air. If not breathing,
Inhalation give artificial respiration.[4][5] Call a physician or

poison control center immediately.[4]

Rinse mouth with water. Do NOT induce
Ingestion vomiting.[3] Call a physician or poison control

center immediately.[4]

Spills and Releases

o Evacuate personnel from the immediate area.
e Ensure the area is well-ventilated (fume hood).

» Wearing full PPE, cover the spill with a non-combustible absorbent material (e.g., sand,
vermiculite).

o Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste
disposal.

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

» Dispose of all contaminated materials as hazardous waste.

Waste Disposal

Dispose of (2-Fluoro-6-nitrophenyl)methanol and its containers in accordance with all local,
state, and federal regulations.[4] Waste should be collected in a designated, labeled hazardous
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waste container. Do not discharge into drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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